2-(2-fluorophenoxy)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C18H14FN3O3/c19-13-6-2-4-8-16(13)25-11-18(24)20-14-7-3-1-5-12(14)15-9-10-17(23)22-21-15/h1-10H,11H2,(H,20,24)(H,22,23)
• InChI Key: CIPFETZENMGGOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)C=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol
• CAS No.: 1428349-51-2

Description

2-(2-fluorophenoxy)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H14FN3O3 and its molecular weight is 339.326. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Yang Man-li (2008) focused on the synthesis of novel acetamides, using primary compounds similar to the one . The synthesized compounds were identified through elemental analysis, IR, and 1H NMR techniques.
• In another research by Dollé et al. (2008), a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, structurally related to the compound of interest, were synthesized and evaluated as selective ligands, highlighting the versatility of such compounds in chemical synthesis.

Biological Evaluation

• Research by Girel et al. (2022) explored derivatives of similar compounds for their bioactivity, indicating potential applications in microbiology and biochemistry.

Potential Applications in Imaging and Diagnostics

• The study by Zhang et al. (2005) investigated related compounds as ligands for peripheral benzodiazepine receptor, potentially applicable in diagnostic imaging.

Chemoselective Processes

• A study by Magadum and Yadav (2018) discussed the chemoselective acetylation of aminophenol, a process that could be relevant to the synthesis of similar acetamide derivatives.

Anticancer and Anti-inflammatory Activities

• Prashanth et al. (2014) synthesized and evaluated novel derivatives with anti-inflammatory and anticancer activities, demonstrating the therapeutic potential of related compounds.

Agricultural Applications

• Research by Wu et al. (2011) highlighted the synthesis of novel acetamide derivatives with herbicidal activities, suggesting possible agricultural applications.